Cas no 72021-23-9 (Henryoside)

Henryoside structure
Henryoside structure
Henryoside
72021-23-9
C26H32O15
584.523289680481
565289
14311135

Henryoside Properties

Names and Identifiers

    • Henryoside
    • 2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate
    • [ "" ]
    • BRD-K11955264-001-01-6
    • MEGxp0_000474
    • NCGC00180492-01
    • 72021-23-9
    • FS-8988
    • 2-[[[2-(-D-Glucopyranosyloxy)-6-hydroxybenzoyl]oxy]methyl]phenyl -D-glucopyranoside
    • ACon1_001452
    • NCGC00180492-02![2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
    • [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
    • CHEMBL3092707
    • AKOS032962224
    • (2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)METHYL 2-HYDROXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZOATE
    • DA-64101
    • +Expand
    • BHHRYVYZZQIPGU-NXEOTYAVSA-N
    • InChI=1S/C26H32O15/c27-8-15-18(30)20(32)22(34)25(40-15)38-13-6-2-1-4-11(13)10-37-24(36)17-12(29)5-3-7-14(17)39-26-23(35)21(33)19(31)16(9-28)41-26/h1-7,15-16,18-23,25-35H,8-10H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
    • C1=CC=C(C(=C1)COC(=O)C2=C(C=CC=C2OC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O

Computed Properties

  • 584.17412031g/mol
  • 9
  • 15
  • 10
  • 584.17412031g/mol
  • 41
  • 833
  • 0
  • 10
  • 0
  • 0
  • 0
  • 1
  • -0.9
  • 245Ų

Experimental Properties

  • -2.89340
  • 245.29000
  • 873.3±65.0 °C at 760 mmHg
  • 0.0±0.3 mmHg at 25°C
  • 289.5±27.8 °C
  • Powder
  • 1.6±0.1 g/cm3

Henryoside Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AH18707-5mg
Henryoside
72021-23-9 96.5%
5mg
$719.00 2024-04-19
TargetMol Chemicals
TN4201-1 mg
Henryoside
72021-23-9 96.00%
1mg
¥ 1,567 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H63620-5mg
2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate
72021-23-9 ,HPLC≥96.5%
5mg
¥5760.0 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4201-1 mg
Henryoside
72021-23-9
1mg
¥1567.00 2022-02-28

Henryoside Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:72021-23-9)
WANG HONG XIA
18981717076
2355253619@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:72021-23-9)
CHANG JING LI
18228035716
jingcuibio@163.com

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